Cas no 2418695-65-3 (4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine)
4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine
- Z4262403124
- 5-(3,3-dimethylmorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate
-
- Inchi: 1S/C12H15FN2O5S/c1-12(2)8-19-4-3-15(12)11(16)9-5-10(7-14-6-9)20-21(13,17)18/h5-7H,3-4,8H2,1-2H3
- InChI Key: IXQLZXBEUHUKMS-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCOCC1(C)C)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 490
- XLogP3: 0.6
- Topological Polar Surface Area: 94.2
4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26690073-1g |
2418695-65-3 | 90% | 1g |
$0.0 | 2023-09-11 | ||
| Enamine | EN300-26690073-1.0g |
5-(3,3-dimethylmorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate |
2418695-65-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine
Introduction to 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine (CAS No. 2418695-65-3)
4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2418695-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a pyridine core functionalized with a fluorosulfonyloxy group and a morpholine moiety, which collectively contribute to its unique chemical properties and potential biological activities.
The structural framework of 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The pyridine ring, a common scaffold in many bioactive molecules, provides a platform for hydrogen bonding and interacts with various biological targets. The introduction of a fluorosulfonyloxypyridine-3-carbonyl group enhances the compound's electronic properties and influences its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 3,3-dimethylmorpholine substituent contributes to steric stabilization and can influence the compound's solubility and metabolic stability.
In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated sulfonyl groups due to their ability to enhance binding affinity and metabolic stability. The fluorosulfonyloxy moiety in 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine is particularly noteworthy for its potential applications in drug design. This group can act as a hydrogen bond acceptor, improving interactions with biological targets such as enzymes and receptors. Furthermore, the fluorine atom's electronegativity can modulate electronic effects, influencing the compound's pharmacokinetic profile.
Research into 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine has been driven by its potential utility as a building block in the synthesis of more complex pharmaceutical agents. The compound's ability to serve as an intermediate in multi-step organic synthesis makes it valuable for medicinal chemists seeking to develop new therapeutic entities. Its structural features also make it amenable to modifications that can fine-tune its biological activity, allowing for the exploration of diverse pharmacological targets.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The combination of the pyridine ring, fluorosulfonyloxy group, and morpholine substituent creates a versatile scaffold that can be tailored to interact with specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzyme targets relevant to cancer therapy. The morpholine moiety, in particular, has been associated with enhanced oral bioavailability and improved pharmacokinetic properties in drug candidates.
The synthesis of 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These synthetic strategies not only facilitate the preparation of this compound but also provide insights into broader approaches for constructing fluorinated heterocycles.
Recent studies have highlighted the importance of fluorinated sulfonyl compounds in medicinal chemistry. The presence of a fluorosulfonyloxy group can significantly enhance the potency and selectivity of drug candidates. For example, fluorosulfonylated pyridines have been reported to exhibit inhibitory activity against various enzymes involved in signal transduction pathways. This underscores the significance of 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine as a potential lead compound or intermediate in drug discovery programs.
The morpholine ring in 4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine also contributes to its overall pharmacological profile. Morpholine derivatives are known for their ability to enhance drug solubility and improve membrane permeability, which are critical factors in determining oral bioavailability. This makes them particularly attractive for developing drugs that require systemic delivery. Additionally, morpholine-based compounds have been explored for their anti-inflammatory and analgesic properties, further expanding the potential therapeutic applications of derivatives of this compound.
In conclusion,4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine (CAS No. 2418695-65-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine is likely to play an increasingly important role in the development of next-generation pharmaceutical agents.
2418695-65-3 (4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,3-dimethylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)